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Compound of Interest

Compound Name: CCG-63808

Cat. No.: B1668738

This document provides immediate safety, handling, and disposal information for the research
chemical CCG-63808. All personnel must review this guide before handling the compound.

Compound Information:
e Name: CCG-63808
e CAS Number: 620113-73-7

e Mechanism of Action: CCG-63808 is a reversible and allosteric inhibitor of Regulator of G-
protein Signaling (RGS) proteins, with selectivity for RGS4.[1][2][3] RGS proteins accelerate
GTP hydrolysis by Ga subunits of heterotrimeric G proteins, thereby negatively regulating G
protein-coupled receptor (GPCR) signaling.[1]

Personal Protective Equipment (PPE)

A formal Safety Data Sheet (SDS) for CCG-63808 is not readily available. The following PPE
recommendations are based on general best practices for handling research chemicals of
unknown toxicity.[4][5][6][7] A workplace-specific hazard assessment is mandatory.[6]
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Equipment

Specification

Purpose

Eye Protection

ANSI Z87.1 compliant safety
glasses or goggles. A face
shield may be required for

splash hazards.[5]

To protect eyes from splashes

and airborne particles.

Hand Protection

Chemically resistant gloves
(e.g., nitrile). Inspect for tears
or holes before and during

use.

To prevent skin contact with

the compound.

Body Protection

A fully buttoned laboratory
coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator

may be necessary.[7]

To prevent inhalation of dust or

aerosols.

Handling and Storage

Handling:

Storage:

Avoid contact with skin, eyes, and clothing.[4]

Avoid inhalation of dust or aerosols.

Wash hands thoroughly after handling.[4][7]

Keep container tightly closed when not in use.[4]

» Store in a cool, dry, and well-ventilated area.

For research use only. Not for human or veterinary use.[1][2]
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 Recommended storage temperatures are -20°C for up to one year or -80°C for up to two
years.[2]

Disposal Plan

Dispose of CCG-63808 and any contaminated materials in accordance with all applicable local,
state, and federal regulations for hazardous waste.[8][9] Do not dispose of down the drain or in
regular trash.

Experimental Protocols
Preparation of a CCG-63808 Stock Solution:

The following is a general protocol for preparing a stock solution of CCG-63808. Solubility may
vary depending on the specific solvent and storage conditions.

Materials:

CCG-63808 powder

Dimethyl sulfoxide (DMSO)

Vortex mixer

Sterile microcentrifuge tubes or vials
Procedure:
o Determine the desired concentration of the stock solution.

o Calculate the mass of CCG-63808 powder required to achieve the desired concentration in a
specific volume of DMSO.

e Weigh the calculated amount of CCG-63808 powder in a sterile microcentrifuge tube or vial.
¢ Add the appropriate volume of DMSO to the tube or vial.

» Vortex the solution until the CCG-63808 is completely dissolved. Gentle heating or
sonication may be used to aid dissolution if precipitation occurs.[2]
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 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
» Store the aliquots at -20°C or -80°C.[2]
In Vivo Formulation:

For in vivo experiments, a suspension can be prepared in 0.5% carboxymethylcellulose sodium
(CMC-Na) in saline.[2][10]

Prepare a 0.5% CMC-Na solution in saline.

Add the required amount of CCG-63808 to the vehicle.

Ultrasonicate the mixture to create a uniform suspension.[2][10]

It is recommended to prepare this solution fresh for each experiment.[2]

Signaling Pathway

The following diagram illustrates the canonical G-protein signaling cycle and the inhibitory
action of CCG-63808 on RGS proteins.
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Caption: G-protein signaling cycle and the inhibitory effect of CCG-63808.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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